Cas no 287118-45-0 (2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide)

2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide structure
287118-45-0 structure
Product name:2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide
CAS No:287118-45-0
MF:C9H13NO3
MW:183.204422712326
MDL:MFCD27948804
CID:2839323
PubChem ID:69258791

2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • (4-methoxy-3,5-dimethyl-1-oxidopyridin-1-ium-2-yl)methanol
    • 2-(Hydroxymethyl)-4-methoxy-3,5-dimethylpyridine 1-oxide
    • 2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide
    • (4-Methoxy-3,5-dimethyl-1-oxo-1lambda~5~-pyridin-2-yl)methanol
    • 2-(Hydroxymethyl)-4-methoxy-3,5-dimethylpyridine1-oxide
    • 2-(hydroxymethyl)-4-methoxy-3,5-dimethylpyridin-1-ium-1-olate
    • DTXSID50740126
    • SCHEMBL4962613
    • 287118-45-0
    • BS-48086
    • E74631
    • MDL： MFCD27948804
    • Inchi： 1S/C9H13NO3/c1-6-4-10(12)8(5-11)7(2)9(6)13-3/h4,11H,5H2,1-3H3
    • InChI Key： JKMBSVFPQCHBBE-UHFFFAOYSA-N
    • SMILES： O(C)C1C(C)=C[N+](=C(CO)C=1C)[O-]

Computed Properties

  • Exact Mass: 183.08954328 g/mol
  • Monoisotopic Mass: 183.08954328 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 54.9
  • Molecular Weight: 183.20

2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DH937-50mg
2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide
 287118-45-0 97%
50mg
 443.0CNY 2021-07-10
1PlusChem
1P002WOD-100mg
2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide
 287118-45-0 97%
100mg
 $19.00 2024-05-06
A2B Chem LLC
AB34861-100mg
2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide
 287118-45-0 97%
100mg
 $17.00 2024-04-20
eNovation Chemicals LLC
Y0998317-1g
(4-methoxy-3,5-dimethyl-1-oxidopyridin-1-ium-2-yl)methanol
 287118-45-0 95%
1g
 $300 2025-02-25
eNovation Chemicals LLC
Y0998317-1g
(4-methoxy-3,5-dimethyl-1-oxidopyridin-1-ium-2-yl)methanol
 287118-45-0 95%
1g
 $300 2025-02-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DH937-200mg
2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide
 287118-45-0 97%
200mg
 1107.0CNY 2021-07-10
eNovation Chemicals LLC
Y0998317-1g
(4-methoxy-3,5-dimethyl-1-oxidopyridin-1-ium-2-yl)methanol
 287118-45-0 95%
1g
 $300 2024-08-02
1PlusChem
1P002WOD-250mg
2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide
 287118-45-0 97%
250mg
 $32.00 2024-05-06
A2B Chem LLC
AB34861-250mg
2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide
 287118-45-0 97%
250mg
 $29.00 2024-04-20
1PlusChem
1P002WOD-1g
2-Pyridinemethanol, 4-methoxy-3,5-dimethyl-, 1-oxide
 287118-45-0 97%
1g
 $84.00 2024-05-06

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